N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-4,5-dimethyl-2-thiophenecarboxamide

• IUPAC Name: N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-4,5-dimethylthiophene-2-carboxamide
• InChI: InChI=1S/C15H12F2N2O2S2/c1-7-5-12(22-8(7)2)13(20)19-15-18-10-4-3-9(21-14(16)17)6-11(10)23-15/h3-6,14H,1-2H3,(H,18,19,20)
• InChI Key: NZAOXGABNDUFEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)OC(F)F)C
• Molecular Formula: C15H12F2N2O2S2
• Molecular Weight: 354.4 g/mol

Description

The title compound is a complex organic molecule with potential applications in various fields of chemistry and pharmacology. Although the specific compound "N-[6-(difluoromethoxy)-1,3-benzothiazol-2-yl]-4,5-dimethyl-2-thiophenecarboxamide" was not directly found in the search, research on closely related compounds provides insight into its potential characteristics and applications.

Synthesis Analysis

Synthesis of similar compounds involves complex organic reactions, often including the formation of thiophene, benzothiazole, and carboxamide groups. These processes typically require precise conditions and catalysts to ensure the correct molecular structure is achieved (Sharma et al., 2016).

Molecular Structure Analysis

Structural analysis of similar compounds reveals the presence of hydrogen bonds and π-π interactions, contributing to their stability and molecular interactions. The molecular geometry is often determined using techniques like X-ray crystallography, which helps in understanding the spatial arrangement of atoms within the molecule (Sagar et al., 2018).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions, predominantly due to their reactive functional groups like thiophene and benzothiazole. The presence of these groups can lead to reactions like hydrogen bonding, and their electronic properties might influence reactivity (Ahmad et al., 2012).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, are often influenced by their molecular geometry and intermolecular forces. These properties are crucial for determining the compound's suitability for various applications (Talupur et al., 2021).

Chemical Properties Analysis

The chemical properties, like reactivity with other compounds, stability under different conditions, and potential for forming derivatives, are determined by the compound's functional groups and overall molecular structure. Studies on similar compounds often explore these aspects to understand their behavior in chemical processes (Al-Farraj & Fetoh, 2023).